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Compound of Interest

Compound Name: ytterbium;chloride

CAS No.: 13943-41-4

Cat. No.: B13731416

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data for

ytterbium (III) chloride (YbCl₃). It is intended to be a valuable resource for researchers and

professionals in various fields, including chemistry, materials science, and drug development,

who require accurate and detailed information on the thermodynamic properties of this

compound. This document summarizes key quantitative data, outlines detailed experimental

methodologies for their determination, and presents a workflow for one of its biological

applications.

Core Thermodynamic Data
The thermodynamic properties of ytterbium (III) chloride are crucial for understanding its

stability, reactivity, and behavior in different environments. The following tables summarize the

key thermodynamic data for YbCl₃ in its solid, liquid, and gaseous phases.

Table 1: Standard Thermodynamic Properties of YbCl₃
(solid) at 298.15 K
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Property Symbol Value Units

Standard Enthalpy of

Formation
ΔfH° -959.5 ± 3.0[1] kJ/mol

Standard Molar

Entropy
S° 163.5[1] J/(mol·K)

Heat Capacity cₚ 101.4[1] J/(mol·K)

Table 2: Phase Change Thermodynamic Data for YbCl₃
Property Symbol Value Units

Standard Enthalpy of

Fusion
ΔfusH° 58.1 ± 11.6[1] kJ/mol

Standard Entropy of

Fusion
ΔfusS° 50.3 ± 10.1[1] J/(mol·K)

Standard Enthalpy of

Atomization
ΔatH° 1166.5 ± 4.3[1] kJ/mol

Table 3: Thermodynamic Properties of YbCl₃ in Liquid
and Gaseous Phases

Phase Property Symbol Value Units

Liquid

Standard

Enthalpy of

Formation

ΔfH° -212.8[1] kJ/mol

Gas

Standard

Enthalpy of

Formation

ΔfH° -651.1 ± 5.0[1] kJ/mol

Experimental Protocols for Thermodynamic Data
Determination
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The accurate determination of the thermodynamic properties of ytterbium (III) chloride relies on

precise experimental techniques. This section details the methodologies for key experiments.

Solution Calorimetry for Enthalpy of Formation
The standard enthalpy of formation of YbCl₃ is determined by solution calorimetry, which

involves measuring the heat changes during the dissolution of the substance in a suitable

solvent.

Methodology:

Calorimeter Calibration: The calorimeter is calibrated by a standard reaction with a known

enthalpy change, typically the dissolution of potassium chloride (KCl) in water.

Sample Preparation: A precisely weighed sample of high-purity ytterbium metal is dissolved

in a specific concentration of hydrochloric acid (e.g., 4.360 molal HCl) within the calorimeter.

The heat of this reaction is measured.[1]

Second Reaction: In a separate experiment, a precisely weighed sample of anhydrous

ytterbium (III) chloride is dissolved in the same hydrochloric acid solution, and the heat of

this reaction is measured.[1]

Hess's Law Calculation: The standard enthalpy of formation of YbCl₃ is then calculated using

Hess's Law, combining the heats of reaction from the dissolution of ytterbium metal and

ytterbium chloride with the known standard enthalpy of formation of hydrochloric acid.

Knudsen Effusion Mass Spectrometry for Vapor
Pressure and Enthalpy of Sublimation
Knudsen effusion mass spectrometry (KEMS) is a high-temperature technique used to study

the vaporization of low-volatility materials and to determine their vapor pressures and

sublimation enthalpies.

Methodology:

Sample Loading: A small amount of solid YbCl₃ is placed in a Knudsen cell, which is a small,

thermally stable container with a small orifice.
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High Vacuum and Heating: The Knudsen cell is placed in a high-vacuum chamber and

heated to a precisely controlled temperature. This causes the YbCl₃ to sublimate, creating a

vapor in equilibrium with the solid phase.

Molecular Beam Formation: A molecular beam of the gaseous species effuses through the

orifice of the Knudsen cell.

Mass Spectrometry: The molecular beam is directed into the ion source of a mass

spectrometer, where the gaseous species are ionized and then detected. This allows for the

identification and quantification of the different species in the vapor phase, such as

monomeric (YbCl₃) and dimeric (Yb₂Cl₆) molecules.[2][3]

Data Analysis: The ion intensities are used to calculate the partial pressures of the vapor

species at different temperatures. The enthalpy of sublimation is then determined from the

temperature dependence of the vapor pressure using the Clausius-Clapeyron equation.

Differential Scanning Calorimetry for Heat Capacity
Differential scanning calorimetry (DSC) is used to measure the heat capacity of a substance as

a function of temperature.

Methodology:

Sample and Reference Preparation: A small, accurately weighed sample of YbCl₃ is placed

in a sample pan, and an empty pan is used as a reference.

Heating Program: The sample and reference are subjected to a controlled temperature

program (e.g., heating at a constant rate) in the DSC instrument.

Heat Flow Measurement: The instrument measures the difference in heat flow required to

maintain the sample and reference at the same temperature. This difference is directly

proportional to the heat capacity of the sample.

Calibration: The instrument is calibrated using a standard material with a known heat

capacity, such as sapphire.
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Data Analysis: The heat capacity of YbCl₃ is calculated from the measured heat flow, the

heating rate, and the sample mass.

Visualization of an Experimental Workflow
Ytterbium (III) chloride is utilized in various biological and drug development contexts, including

as a non-absorbable marker in animal digestion studies. The following diagram illustrates the

workflow of such an experiment.

Workflow for YbCl3 as a Digesta Marker
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Experimental Phase
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Preparation of YbCl3-labeled feed

Oral administration of labeled feed

Feed administered

Acclimation of test animals

Collection of fecal samples over time

Digestion process

Sample preparation for analysis

Yb concentration measurement by ICP-MS

Data analysis to determine passage rate

Click to download full resolution via product page

Caption: Workflow of using YbCl₃ as a tracer in animal digestion studies.

This in-depth technical guide provides a solid foundation for understanding and utilizing the

thermodynamic data of ytterbium (III) chloride in research and development. The detailed
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experimental protocols and the visualized workflow offer practical insights for professionals in

the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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